Cas no 101836-20-8 (Thiocyanic acid, 4-hydroxy-2,3,5-trimethylphenyl ester)
101836-20-8 structure
Product Name:Thiocyanic acid, 4-hydroxy-2,3,5-trimethylphenyl ester
CAS No:101836-20-8
MF:C10H11NOS
MW:193.265441179276
CID:1130732
PubChem ID:23503818
Update Time:2025-04-20
Thiocyanic acid, 4-hydroxy-2,3,5-trimethylphenyl ester Chemical and Physical Properties
Names and Identifiers
-
- Thiocyanic acid, 4-hydroxy-2,3,5-trimethylphenyl ester
- 2,3,6-trimethyl-4-thiocyanato-phenol
- SCHEMBL2139513
- 101836-20-8
- VPXQNBOROMCRTG-UHFFFAOYSA-N
- 2,3,5-Trimethyl-4-hydroxyphenylthiocyanate
- (4-hydroxy-2,3,5-trimethylphenyl)thiocyanate
-
- Inchi: 1S/C10H11NOS/c1-6-4-9(13-5-11)7(2)8(3)10(6)12/h4,12H,1-3H3
- InChI Key: VPXQNBOROMCRTG-UHFFFAOYSA-N
- SMILES: S(C#N)C1=CC(C)=C(C(C)=C1C)O
Computed Properties
- Exact Mass: 193.05623
- Monoisotopic Mass: 193.05613515g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 1
- Complexity: 222
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.6
- Topological Polar Surface Area: 69.3Ų
Experimental Properties
- PSA: 44.02
Thiocyanic acid, 4-hydroxy-2,3,5-trimethylphenyl ester Related Literature
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Gang Pan,Yi-jie Bao,Jie Xu,Tao Liu,Cheng Liu,Yan-yan Qiu,Xiao-jing Shi,Hui Yu,Ting-ting Jia,Xia Yuan,Ze-ting Yuan,Yi-jun Cao RSC Adv., 2016,6, 42109-42119
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Eunju Nam,Jiyeon Han,Sunhee Choi,Mi Hee Lim Chem. Commun., 2021,57, 7637-7640
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Alena Koukalová,Šárka Pokorná,Aimee L. Boyle,Nestor Lopez Mora,Alexander Kros,Martin Hof,Radek Šachl Nanoscale, 2018,10, 19064-19073
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Yu Long,Bing Yuan,Jianrui Niu,Xin Tong,Jiantai Ma New J. Chem., 2015,39, 1179-1185
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Guang Xu,Wei Zhang,Ying Zhang,Xiaoxia Zhao,Ping Wen,Di Ma RSC Adv., 2018,8, 19353-19361
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